Cas no 1352507-59-5 (4-Amino-5-chloropyridine-3-sulfonic acid)

• Product Name: 4-Amino-5-chloropyridine-3-sulfonic acid
• CAS No: 1352507-59-5
• MF: C₅H₅ClN₂O₃S
• MW: 208.622798681259
• CID: 5709426
• PubChem ID: 102538811
• Update Time: 2026-03-11

4-Amino-5-chloropyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1352507-59-5
• A906064
• 4-Amino-5-chloropyridine-3-sulfonic acid
• 4-Amino-5-chloropyridine-3-sulfonicacid

• Inchi： 1S/C5H5ClN2O3S/c6-3-1-8-2-4(5(3)7)12(9,10)11/h1-2H,(H2,7,8)(H,9,10,11)
• InChI Key： AIRNCUCFPCWBIX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1N)S(=O)(=O)O

Computed Properties

• Exact Mass: 207.9709409g/mol
• Monoisotopic Mass: 207.9709409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 102Ų

Additional information on 4-Amino-5-chloropyridine-3-sulfonic acid

4-Amino-5-chloropyridine-3-sulfonic acid (CAS No. 1352507-59-5): A Comprehensive Overview

4-Amino-5-chloropyridine-3-sulfonic acid (CAS No. 1352507-59-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest scientific research to offer a comprehensive understanding of this compound.

Chemical Structure and Properties

4-Amino-5-chloropyridine-3-sulfonic acid is a pyridine derivative characterized by its unique functional groups, including an amino group, a chlorine atom, and a sulfonic acid group. The molecular formula of this compound is C₆H₆ClN₂O₃S, with a molecular weight of 217.68 g/mol. The presence of these functional groups imparts specific chemical properties that make it valuable in various chemical reactions and biological processes.

The sulfonic acid group in 4-Amino-5-chloropyridine-3-sulfonic acid confers high water solubility and strong acidic properties, making it suitable for use in aqueous solutions. The amino group provides nucleophilic reactivity, which can be exploited in synthetic transformations. The chlorine atom adds electrophilic character, enhancing the compound's reactivity in substitution reactions.

Synthesis Methods

The synthesis of 4-Amino-5-chloropyridine-3-sulfonic acid has been the subject of several studies, with various methods being reported in the literature. One common approach involves the sulfonation of 4-amino-5-chloropyridine using sulfur trioxide (SO₃) or chlorosulfonic acid (ClSO₃H). This method typically proceeds via a two-step process:

1. Synthesis of 4-amino-5-chloropyridine: This can be achieved by the reaction of 2-chloroacetamide with malononitrile in the presence of ammonium chloride, followed by cyclization and chlorination.
2. Sulfonation: The 4-amino-5-chloropyridine intermediate is then treated with sulfur trioxide or chlorosulfonic acid to introduce the sulfonic acid group.

An alternative approach involves the direct sulfonation of 4-amino-5-chloropyridine using concentrated sulfuric acid (H₂SO₄). This method is simpler but may require more rigorous purification steps to remove by-products.

Biological Activity and Applications

4-Amino-5-chloropyridine-3-sulfonic acid has shown promising biological activity in several areas, making it a valuable compound for pharmaceutical research. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 4-Amino-5-chloropyridine-3-sulfonic acid on cyclooxygenase (COX) enzymes. COX enzymes are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs), and inhibitors of these enzymes have potential applications in treating inflammation and pain. The study found that 4-Amino-5-chloropyridine-3-sulfonic acid exhibited selective inhibition of COX-2 over COX-1, suggesting its potential as a safer alternative to traditional NSAIDs with fewer gastrointestinal side effects.

Another area of interest is the use of 4-Amino-5-chloropyridine-3-sulfonic acid as an antiviral agent. Research published in Antiviral Research demonstrated that this compound has antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves inhibition of viral replication through interference with viral RNA synthesis.

Safety and Handling

4-Amino-5-chloropyridine-3-sulfonic acid, like many chemical compounds, should be handled with care to ensure safety. It is important to follow standard laboratory practices when working with this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Proper ventilation is also essential to minimize exposure to vapors or dust.

In terms of storage, 4-Amino-5-chloropyridine-3-sulfonic acid should be kept in a cool, dry place away from incompatible materials such as strong oxidizers or bases. It is advisable to store it in tightly sealed containers to prevent moisture absorption and degradation.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research into the properties and applications of 4-Amino-5-chloropyridine-3-sulfonic acid highlights its potential as a valuable tool in medicinal chemistry and pharmaceutical development. Its unique combination of functional groups offers opportunities for further exploration in drug discovery and therapeutic applications.

In conclusion, 4-Amino-5-chloropyridine-3-sulfonic acid (CAS No. 1352507-59-5) is a multifaceted compound with significant potential in various scientific fields. Continued research will undoubtedly uncover new insights into its properties and expand its range of applications.